4-[(2-Bromopyridin-3-yl)oxymethyl]benzonitrile
Catalog No.
S7817810
CAS No.
M.F
C13H9BrN2O
M. Wt
289.13 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
4-[(2-Bromopyridin-3-yl)oxymethyl]benzonitrile
IUPAC Name
4-[(2-bromopyridin-3-yl)oxymethyl]benzonitrile
Molecular Formula
C13H9BrN2O
Molecular Weight
289.13 g/mol
InChI
InChI=1S/C13H9BrN2O/c14-13-12(2-1-7-16-13)17-9-11-5-3-10(8-15)4-6-11/h1-7H,9H2
InChI Key
ZJDSNOCJBWYKMH-UHFFFAOYSA-N
SMILES
C1=CC(=C(N=C1)Br)OCC2=CC=C(C=C2)C#N
Canonical SMILES
C1=CC(=C(N=C1)Br)OCC2=CC=C(C=C2)C#N
XLogP3
3.1
Hydrogen Bond Acceptor Count
3
Exact Mass
287.98983 g/mol
Monoisotopic Mass
287.98983 g/mol
Heavy Atom Count
17
Dates
Last modified: 01-05-2024
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